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Compound of Interest

Compound Name: TMC647055

Cat. No.: B611405

For Researchers, Scientists, and Drug Development Professionals

Introduction

TMC647055 is a potent and selective non-nucleoside inhibitor of the Hepatitis C Virus (HCV)
NS5B polymerase, an RNA-dependent RNA polymerase essential for viral replication. This
document provides detailed application notes and protocols for the use of TMC647055 in
transient replicon assays, a fundamental tool for the evaluation of anti-HCV compounds. These
assays allow for the study of viral RNA replication in a controlled cellular environment,
independent of viral entry and assembly.

Mechanism of Action

TMC647055 acts as a non-nucleoside inhibitor (NNI) that binds to an allosteric site on the HCV
NS5B polymerase. This binding induces a conformational change in the enzyme, thereby
inhibiting its RNA-dependent RNA polymerase activity and preventing the replication of the viral
genome. The NS5B polymerase is the catalytic core of the HCV replication complex,
responsible for synthesizing new viral RNA genomes.

Quantitative Data Summary

The following tables summarize the in vitro activity of TMC647055 against HCV replicons from
various studies. These values demonstrate the potent and cross-genotypic activity of the
compound.
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Table 1: Antiviral Activity of TMC647055 in HCV Replicon Assays

. Replicon Assay
Cell Line EC50 (nM) Reference
Genotype Readout
Huh7-Luc 1b (clone ET) Luciferase 77
Huh7-Luc 1b (clone ET) gRT-PCR 139
Huh-7 1b Not Specified 82

Table 2: Inhibitory Activity of TMC647055 against HCV NS5B Polymerase

Enzyme Source Assay Type IC50 (nM) Reference
RdRp primer-
Genotype 1b (Conlb) dependent 34

transcription

Signaling Pathway and Experimental Workflow
HCV Replication and Inhibition by TMC647055

The following diagram illustrates the simplified HCV replication cycle within a hepatocyte and
the specific step of inhibition by TMC647055.
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 To cite this document: BenchChem. [Application Notes and Protocols for TMC647055 in
Transient Replicon Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611405#using-tmc647055-in-transient-replicon-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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